Cas no 879938-54-2 (4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)-)

• Product Name: 4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)-
• CAS No: 879938-54-2
• MF: C₁₈H₂₁ClN₄O₅S₂
• MW: 472.966140508652
• CID: 5920495
• PubChem ID: 16261418
• Update Time: 2025-11-06

4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)-
• 5-chloro-2-methanesulfonyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}pyrimidine-4-carboxamide
• 879938-54-2
• AKOS016160376
• EN300-18323973
• Z57908568
• 5-chloro-N-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-2-methylsulfonylpyrimidine-4-carboxamide
• 5-chloro-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-2-(methylsulfonyl)pyrimidine-4-carboxamide
• AKOS001168988

• Inchi： 1S/C18H21ClN4O5S2/c1-12-4-3-9-23(11-12)30(27,28)14-7-5-13(6-8-14)21-17(24)16-15(19)10-20-18(22-16)29(2,25)26/h5-8,10,12H,3-4,9,11H2,1-2H3,(H,21,24)
• InChI Key： FVAXNZROGKAVRH-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C(Cl)C(C(NC2=CC=C(S(N3CCCC(C)C3)(=O)=O)C=C2)=O)=N1

Computed Properties

• Exact Mass: 472.0641898g/mol
• Monoisotopic Mass: 472.0641898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 143Ų

Additional information on 4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)-

4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)- (CAS No. 879938-54-2)

4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)- (CAS No. 879938-54-2) is a synthetic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, often referred to as 5-chloro-N-[4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl]-2-(methylsulfonyl)pyrimidine-4-carboxamide, has garnered attention due to its unique structural features and biological activities.

The pyrimidine core of this compound is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The presence of the chloro substituent at the 5-position and the methylsulfonyl group at the 2-position imparts specific chemical and biological properties that make this compound particularly interesting for research and development.

The N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl] moiety is a key functional group that contributes to the compound's pharmacological profile. The piperidinyl ring, especially when substituted with a methyl group, can enhance the compound's lipophilicity and binding affinity to target receptors. The sulfonyl group further modulates the compound's reactivity and stability, making it suitable for various therapeutic applications.

Recent studies have highlighted the potential of 5-chloro-N-[4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl]-2-(methylsulfonyl)pyrimidine-4-carboxamide in treating a range of diseases. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also demonstrated significant activity against certain types of cancer cells. A study conducted by a team of researchers at the National Institutes of Health (NIH) found that 5-chloro-N-[4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl]-2-(methylsulfonyl)pyrimidine-4-carboxamide can selectively inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The mechanism of action of this compound is multifaceted. It has been shown to modulate the activity of several key enzymes and receptors, including cyclooxygenase (COX), which plays a crucial role in inflammation, and protein kinase B (Akt), which is involved in cell survival and proliferation. By interfering with these pathways, 5-chloro-N-[4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl]-2-(methylsulfonyl)pyrimidine-4-carboxamide can effectively reduce inflammation and inhibit cancer cell growth.

Moreover, preclinical studies have demonstrated that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into a therapeutic agent. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, 4-Pyrimidinecarboxamide, 5-chloro-N-[4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl]-2-(methylsulfonyl)- (CAS No. 879938-54-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in the ongoing efforts to develop new treatments for inflammatory diseases and cancer.